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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The conversion of citronellal to hydroxycitronellal, a valuable fragrance and flavor compound

with a characteristic lily-of-the-valley scent, represents a significant area of interest in industrial

biotechnology. Microbial biotransformation offers a green and stereoselective alternative to

traditional chemical synthesis methods. This technical guide provides a comprehensive

overview of the microbial-mediated hydration of citronellal, detailing the microorganisms

involved, experimental protocols, and quantitative data to support research and development in

this field.

Introduction to Microbial Hydration of Citronellal
The biotransformation of citronellal to hydroxycitronellal involves the addition of a water

molecule across the carbon-carbon double bond of the isoprenyl side chain, a reaction

catalyzed by microbial hydratases. While the direct microbial hydration of citronellal to

hydroxycitronellal is not extensively documented in publicly available research, studies on the

biotransformation of structurally similar compounds, such as citral, provide strong evidence for

the feasibility of this conversion. Fungi, in particular species of Aspergillus, have demonstrated

the capability to perform this type of hydration reaction.
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Several genera of microorganisms are known for their ability to transform terpenoids, including

citronellal and its derivatives.

Aspergillus niger: This filamentous fungus is a versatile biocatalyst in various

biotransformation processes. A study on the microbial transformation of citral by Aspergillus

niger PTCC 5011 revealed the production of hydroxycitronellal, indicating the presence of

the necessary enzymatic machinery for the hydration of the terpene backbone.

Rhodococcus erythropolis: This bacterium is known for its broad metabolic capabilities,

including the degradation and modification of hydrophobic compounds like terpenes. While

specific data on citronellal hydration is limited, Rhodococcus species possess a range of

oxygenases and hydratases that could potentially be harnessed for this transformation.

Pseudomonas species: Various Pseudomonas strains are well-studied for their role in the

degradation of acyclic monoterpenes. Their metabolic pathways often involve initial oxidation

or hydration steps, making them potential candidates for the desired biotransformation.

Yeast (e.g., Rhodotorula minuta): While primarily recognized for the reduction of citronellal to

citronellol, yeasts are robust microbial factories that can be engineered to express

heterologous enzymes, such as hydratases, to facilitate the desired conversion.

Biotransformation Pathway
The core of the biotransformation is the enzymatic hydration of the double bond in the

citronellal molecule. This reaction is catalyzed by a hydratase enzyme. The proposed pathway

is a direct, single-step conversion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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